3-(4-Methoxyphenyl)prop-2-ynal

• CAS No.: 90696-21-2
• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)prop-2-ynal
• InChI: InChI=1S/C10H8O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-8H,1H3
• InChI Key: UUHRJWZMOJWQAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C#CC=O

Description

3-(4-Methoxyphenyl)prop-2-ynal is an α,β-unsaturated aldehyde characterized by a triple bond (C≡C) at the β-position and a 4-methoxyphenyl substituent. This compound belongs to the phenylpropanoid family, a class of organic molecules derived from phenylalanine and tyrosine metabolism. Its structure combines a reactive aldehyde group with an electron-rich aromatic ring, making it a versatile intermediate in organic synthesis and a candidate for biological activity studies. The triple bond enhances electrophilicity, facilitating nucleophilic addition reactions, while the methoxy group modulates electronic and steric properties .

Comparison with Similar Compounds

Chalcone Derivatives

Chalcones, such as (E)-3-(4-hydroxy-3-methoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (), share the 4-methoxyphenyl moiety but differ in functional groups. These compounds feature a ketone and a double bond (C=C), whereas 3-(4-Methoxyphenyl)prop-2-ynal has an aldehyde and a triple bond (C≡C). Chalcones, however, exhibit strong anti-inflammatory and antioxidant activities due to their conjugated enone system, which stabilizes free radicals. For example, chalcone derivatives in showed IC50 values <17.21 μM in anti-inflammatory assays, comparable to the reference drug quercetin .

Compound	Functional Groups	Key Biological Activity	IC50/EC50
3-(4-Methoxyphenyl)prop-2-ynal	Aldehyde, C≡C	Under investigation	N/A
(E)-Chalcone derivatives ()	Ketone, C=C	Anti-inflammatory, antioxidant	~17.00 μM (anti-inflammatory)
(E)-3-(4-Methoxyphenyl)-1-(2,4,6-trimethoxyphenyl)prop-2-en-1-one ()	Ketone, C=C, multiple methoxy groups	Cytotoxic (prostate/ovarian cancer)	IC50: <2.13 μM (ovarian)

α,β-Unsaturated Esters and Amides

Compounds like 3-methylbutyl (E)-3-(4-methoxyphenyl)prop-2-enoate () and acrylamide derivatives () replace the aldehyde with esters or amides. These groups improve stability and bioavailability. For instance, acrylamide derivatives in demonstrated antioxidant activity 1.4× higher than ascorbic acid and selective cytotoxicity against glioblastoma (U-87 IC50: <10 μM). In contrast, the aldehyde group in 3-(4-Methoxyphenyl)prop-2-ynal may confer higher reactivity but lower metabolic stability, limiting its direct therapeutic use without further derivatization .

β-Carboline and Oxazole Derivatives

β-Carboline derivatives bearing 4-methoxyphenyl groups () and oxazoles () highlight the role of heterocycles in enhancing cytotoxicity. For example, oxazole derivatives showed IC50 values of 2.13 μM against ovarian cancer, outperforming earlier β-carboline analogs. The triple bond in 3-(4-Methoxyphenyl)prop-2-ynal could serve as a precursor for synthesizing such heterocycles via cyclization or click chemistry .

UV Filters and Fragrance Components

3-(4-Methoxyphenyl)prop-2-enal (a double-bond analog of the target compound) is used in UV filters () and fragrances (). The triple bond in 3-(4-Methoxyphenyl)prop-2-ynal may alter UV absorption profiles or volatility, impacting its utility in cosmetics. For example, esters like 3-methylbutyl (E)-3-(4-methoxyphenyl)prop-2-enoate absorb UV-B radiation due to extended conjugation, while the alkyne analog’s electronic structure might shift absorption to shorter wavelengths .